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Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959

An In-depth Technical Guide to Ferrous Oxalate

This technical guide provides a comprehensive overview of ferrous oxalate, a chemical
compound with significant applications in both industrial and research settings. The document
is intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, synthesis, applications, and safety protocols.

Chemical Identity and Properties

Ferrous oxalate, also known as iron(ll) oxalate, is an inorganic compound with the chemical
formula FeC20a. It is most commonly found in its dihydrate form, FeC204-2H20.[1] It is a yellow
to dark brown solid that is sparingly soluble in water.[2][3][4][5]

Table 1: Chemical Identifiers for E Jxal

Anhydrous Ferrous

Identifier Ferrous Oxalate Dihydrate
Oxalate

CAS Number 516-03-0[2][3][5] 6047-25-2[2][6][7]

Molecular Formula C2FeO4[3][5] FeC204-2H20]6]

IUPAC Name Iron(ll) oxalate[2] Iron(ll) oxalate dihydrate

Iron oxalate, Ferrous )
Synonyms Humboldtine[2]
oxalate[2][8]
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Table 2: Physical and Chemical Properties of Ferrous

Oxalate
Property Value
Molecular Weight 143.86 g/mol (anhydrous)[5]

179.90 g/mol (dihydrate)[6][9]

Appearance Yellow to dark brown powder or solid[4]
Solubility in Water Low([2]

Decomposition Temperature ~190°C[4]

Specific Gravity 2.3 at 20°C[9]

Synthesis and Experimental Protocols

Ferrous oxalate can be synthesized through the reaction of an iron(ll) salt with oxalic acid or a
soluble oxalate salt.[1][10]

Experimental Protocol 1: Synthesis from Ferrous Salt
and Oxalic Acid

This protocol describes the synthesis of ferrous oxalate by reacting ferrous chloride with oxalic
acid.[10]

Materials:

Iron metal (e.g., steel wool)

Hydrochloric acid (HCI)

Oxalic acid (H2C20a4)

Distilled water

Procedure:
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o Preparation of Ferrous Chloride: React iron metal with hydrochloric acid to produce a
solution of ferrous chloride (FeClz2). The reaction is: Fe(s) + 2HCIl(aq) — FeClz(aq) + Hz(g).
[10]

o Precipitation of Ferrous Oxalate: Add a solution of oxalic acid to the ferrous chloride
solution. Ferrous oxalate will precipitate out of the solution as it has low solubility. The
reaction is: FeClz(aq) + H2C204(aq) —» FeC20a4(s) + 2HCI(aq).[10]

« |solation and Purification: The ferrous oxalate precipitate can be isolated by filtration. It
should then be washed with distilled water to remove any remaining impurities and dried.

Experimental Protocol 2: Synthesis from
Ferrotitaniferous Mineral Sands

A recent study has demonstrated the synthesis of alpha ferrous oxalate dihydrate from
ferrotitaniferous mineral sands using hot pressurized aqueous oxalic acid.[11][12]

Materials:

» Ferrotitaniferous mineral sand
e 1.5 M Oxalic acid solution
Procedure:

o Reaction: The synthesis is carried out in a pressurized reactor at a temperature of either
115°C or 135°C for a reaction time of 2 to 12 hours.[11][12]

o Separation: After the reaction, the mixture is allowed to settle to separate the solid precipitate
from the supernatant.[11]

» Washing and Drying: The resulting yellowish precipitate of ferrous oxalate dihydrate is
washed until a neutral pH is achieved and then air-dried at 80°C for 6 hours.[11]
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Synthesis Workflow of Ferrous Oxalate

Preparation of Ferrous Salt Solution

Iron Metal (Fe) Hydrochloric Acid (HCI)
eaction
Precipitation
Ferrous Chloride Solution (FeCl2) Oxalic Acid (H2C204)

Reaction

Ferrous Oxalate Precipitate (FeC204)

Purification

Filtration

'

Washing with Distilled Water

'

Drying

i

Pure Ferrous Oxalate
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Thermal Decomposition of Ferrous Oxalate

Ferrous Oxalate Dihydrate (FeC204-2H20)

eat (~120°C)

Anhydrous Ferrous Oxalate (FeC204)

eat (~190°C)

Decomposition Products:
- Iron Oxides (FeO, Fe203)
- Pyrophoric Iron (Fe)

- Carbon Dioxide (CO2)

- Carbon Monoxide (CO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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